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Compound of Interest

Compound Name: Trifenmorph

Cat. No.: B075233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The control of mollusk populations, particularly those that act as intermediate hosts for

parasites or as agricultural pests, remains a significant challenge worldwide. The choice of

molluscicide involves a critical balance between efficacy, cost, and environmental impact. This

guide provides an objective comparison of the historical molluscicide Trifenmorph with modern

alternatives—Niclosamide, Metaldehyde, and Chelated Copper compounds—supported by

available experimental data.

Executive Summary
Historically, Trifenmorph was a notable molluscicide, but its use has largely been superseded

by more modern compounds. This guide synthesizes available data to compare the cost-

effectiveness of Trifenmorph with Niclosamide, Metaldehyde, and Chelated Copper. While

direct, recent comparative studies are scarce, this analysis draws from historical efficacy data

for Trifenmorph and current data for its modern counterparts to provide a comprehensive

overview for researchers and professionals in the field.

Data Presentation: A Comparative Analysis
The following tables summarize the key performance indicators for each molluscicide, including

efficacy, cost, and environmental considerations. It is important to note that much of the data
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for Trifenmorph is historical, which should be considered when making direct comparisons

with contemporary molluscicides.

Table 1: Efficacy of Trifenmorph and Modern Molluscicides

Molluscicid
e

Target
Species

Application
Rate

Mortality
Rate (%)

Residual
Effect

Citation(s)

Trifenmorph

Biomphalaria

glabrata, B.

tenagophila

2 kg/ha
100% (at pH

> 5.6)

Present on

canal

margins

[1][2]

Niclosamide

(50% WP)

Oncomelania

hupensis
2 g/m²

88.08% (15

days post-

spraying)

-

Metaldehyde

(26% MNSC)

Oncomelania

hupensis
4 g/m²

89.40% (15

days post-

spraying)

-

Chelated

Copper

(EarthTec

QZ)

Dreissena

(quagga

mussels)

30-500 µg/L
100% (7-28

days)

Accumulates

in sediment

Table 2: Cost-Effectiveness Comparison
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Molluscicid
e

Formulation
Cost
(USD/kg,
approx.)

Cost per
100 m²
(USD,
approx.)

Cost per 1%
Reduction
in Snail
Density
(USD,
approx.)

Citation(s)

Trifenmorph 97%
111.60 -

156.30

Historical

data

insufficient for

direct

comparison

Historical

data

insufficient for

direct

comparison

Niclosamide

(50%

NESWP)

50%

Wettable

Powder

70 - 80 0.23 0.16

Metaldehyde

(26% MNSC)

26%

Suspension

Concentrate

1 - 10 0.11 0.12

Chelated

Copper
Varies Varies

Application

method

differs

significantly

Not directly

comparable

Note: Costs are based on publicly available supplier information and may not reflect bulk

agricultural or public health program pricing. Currency conversions are approximate and

subject to change.

Mechanisms of Action and Signaling Pathways
The following diagrams illustrate the known or proposed signaling pathways and mechanisms

of action for each molluscicide.

Trifenmorph: A Neurotoxic Legacy
Trifenmorph (N-tritylmorpholine) acts as a neurotoxin in mollusks. While the precise signaling

cascade is not as extensively detailed as for modern compounds, it is understood to disrupt
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neurotransmitter systems, leading to paralysis and death.

Proposed Mechanism of Trifenmorph

Trifenmorph
(N-tritylmorpholine)

Snail Nervous System

Disruption of
Neurotransmitter

Function

Paralysis

Death

Click to download full resolution via product page

Proposed neurotoxic action of Trifenmorph in snails.

Niclosamide: Uncoupling the Powerhouse
Niclosamide's primary mode of action is the uncoupling of oxidative phosphorylation in the

mitochondria of snails.[3][4] This disruption of ATP synthesis leads to a rapid depletion of

energy and cell death.[3] Additionally, studies in other organisms suggest niclosamide can

modulate various signaling pathways, including the Wnt/β-catenin pathway.[3]
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Mechanism of Niclosamide

Niclosamide

Mitochondria Wnt/β-catenin
Pathway

Modulates

Oxidative
Phosphorylation

Uncouples

ATP Synthesis
(Energy Production)

Inhibits

Energy Depletion

Cell Death
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Mechanism of Metaldehyde

Metaldehyde

Mucus Cells
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Mechanism of Chelated Copper

Chelated Copper

Release of
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Disruption of
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Laboratory Efficacy Testing Workflow

Start: Snail
Acclimatization
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of Molluscicide

Control Group
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Molluscicide Concentrations

(e.g., 24 hours)

Transfer to Fresh Water
(Recovery Period)

Assess Mortality
(e.g., at 24, 48, 72 hours)

Data Analysis
(e.g., Probit Analysis)

Determine LC50 & LC90
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Field Trial Workflow for Molluscicides

Site Selection &
Characterization
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Snail Population Survey

Untreated
Control Area
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- Cost-Effectiveness Ratios

Final Evaluation &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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